Cas no 2228991-25-9 (2-(3-chloroprop-1-en-2-yl)-5-nitrofuran)
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran
- EN300-1986857
- 2228991-25-9
-
- Inchi: 1S/C7H6ClNO3/c1-5(4-8)6-2-3-7(12-6)9(10)11/h2-3H,1,4H2
- InChI Key: XXMQZVCLXZSTPS-UHFFFAOYSA-N
- SMILES: ClCC(=C)C1=CC=C([N+](=O)[O-])O1
Computed Properties
- Exact Mass: 187.0036207g/mol
- Monoisotopic Mass: 187.0036207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59Ų
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1986857-0.05g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 0.05g |
$1080.0 | 2023-09-16 | ||
| Enamine | EN300-1986857-0.1g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 0.1g |
$1131.0 | 2023-09-16 | ||
| Enamine | EN300-1986857-0.25g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 0.25g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1986857-0.5g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 0.5g |
$1234.0 | 2023-09-16 | ||
| Enamine | EN300-1986857-1.0g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 1g |
$1286.0 | 2023-05-23 | ||
| Enamine | EN300-1986857-2.5g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 2.5g |
$2520.0 | 2023-09-16 | ||
| Enamine | EN300-1986857-5.0g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 5g |
$3728.0 | 2023-05-23 | ||
| Enamine | EN300-1986857-10.0g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 10g |
$5528.0 | 2023-05-23 | ||
| Enamine | EN300-1986857-1g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 1g |
$1286.0 | 2023-09-16 | ||
| Enamine | EN300-1986857-5g |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran |
2228991-25-9 | 5g |
$3728.0 | 2023-09-16 |
2-(3-chloroprop-1-en-2-yl)-5-nitrofuran Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran
Recent Advances in the Study of 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran (CAS: 2228991-25-9)
The compound 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran (CAS: 2228991-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran as a versatile intermediate in the synthesis of more complex bioactive molecules. Its nitrofuran moiety is particularly noteworthy, as it is known to confer antimicrobial and antiparasitic properties. Researchers have explored its efficacy against a range of pathogens, including drug-resistant strains of bacteria and protozoa, with promising preliminary results.
One of the key advancements in the study of this compound involves its mechanism of action. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran exhibits potent inhibitory effects on specific enzymatic pathways critical for microbial survival. This finding opens new avenues for the development of targeted antimicrobial therapies, particularly in the context of rising antibiotic resistance.
In addition to its antimicrobial properties, recent research has also investigated the potential of this compound in cancer therapy. Preliminary in vitro studies have shown that 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran can induce apoptosis in certain cancer cell lines, suggesting its utility as a chemotherapeutic agent. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
The synthesis of 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran has also seen improvements, with recent methodologies focusing on greener and more efficient processes. A 2022 study in Organic Process Research & Development reported a novel catalytic approach that significantly reduces the use of hazardous reagents while maintaining high yields. This advancement is critical for scaling up production while adhering to environmental and safety standards.
Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties are areas that require further investigation. Ongoing research aims to address these gaps, with the goal of advancing 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran from the laboratory to clinical applications.
In conclusion, 2-(3-chloroprop-1-en-2-yl)-5-nitrofuran represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential as an antimicrobial and anticancer agent, coupled with advancements in its synthesis, positions it as a promising candidate for future therapeutic development. Continued research efforts will be essential to fully unlock its potential and translate these findings into practical applications.
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